Cas no 16708-09-1 (2,4-Thiazolidinedicarboxylicacid, 2-methyl-)
16708-09-1 structure
Product Name:2,4-Thiazolidinedicarboxylicacid, 2-methyl-
CAS No:16708-09-1
MF:C6H9NO4S
MW:191.204960584641
CID:199731
PubChem ID:98342
Update Time:2025-04-19
2,4-Thiazolidinedicarboxylicacid, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Thiazolidinedicarboxylicacid, 2-methyl-
- 2-methyl-1,3-thiazolidine-2,4-dicarboxylic acid
- 2-methyl-2,4-thiazolidine dicarboxylate
- 2-Methyl-2,4-thiazolidin-dicarbonsaeure
- 2-METHYL-THIAZOLIDIN-2,4-DICARBOXYLIC ACID
- 2-methylthiazolidine-2,4-dicarboxylic acid
- 2-methyl-thiazolidine-2,4-dicarboxylic acid
- AC1Q5TC2
- AG-E-16446
- AR-1D3897
- CTK0I0610
- cysteinylpyruvic acid
- NSC108912
- Opt.-inakt. 2-Methyl-thiazolidin-2,4-dicarbonsaeure
- optically inactive 2-methyl-thiazolidine-2,4-dicarboxylic acid
- SureCN811864
- 2,4-dicarboxy-2-methylthiazolidine
- DTXSID70937273
- NSC-108912
- UNII-HCF3F52B8G
- SCHEMBL811864
- NSC 108912
- 2-METHYL-2,4-DICARBOXYTHIAZOLIDINE
- 2,4-Thiazolidinedicarboxylic acid, 2-methyl-
- 2-Methyl-2,4-thiazolidinedicarboxylic acid
- 16708-09-1
- HCF3F52B8G
- JCAKCGQZNBEITC-UHFFFAOYSA-N
-
- Inchi: 1S/C6H9NO4S/c1-6(5(10)11)7-3(2-12-6)4(8)9/h3,7H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key: JCAKCGQZNBEITC-UHFFFAOYSA-N
- SMILES: S1CC(C(=O)O)NC1(C(=O)O)C
Computed Properties
- Exact Mass: 191.02527
- Monoisotopic Mass: 191.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.503
- Boiling Point: 480°Cat760mmHg
- Flash Point: 244.1°C
- Refractive Index: 1.577
- PSA: 86.63
- LogP: -0.09440
2,4-Thiazolidinedicarboxylicacid, 2-methyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
16708-09-1 (2,4-Thiazolidinedicarboxylicacid, 2-methyl-) Related Products
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